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Compound of Interest

Compound Name: HTBA
CAS No.: 53279-72-4
Cat. No.: B1663327
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and
biological properties of 3-Hydroxy-2,4,6-triiodobenzoic acid (HTBA). The information is curated
for researchers in chemistry, biology, and pharmacology, with a focus on data presentation,
experimental methodologies, and potential applications in drug discovery and development.

Chemical and Physical Properties

3-Hydroxy-2,4,6-triiodobenzoic acid is a heavily substituted aromatic carboxylic acid. Its
structure is characterized by a benzene ring functionalized with a carboxyl group, a hydroxyl
group, and three iodine atoms. This high degree of iodination significantly influences its
physical and chemical properties.

Quantitative Data Summary

The known quantitative properties of 3-Hydroxy-2,4,6-triiodobenzoic acid are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 53279-72-4 [1112]
Molecular Formula C7Hsl30s [1][3]
Molecular Weight 515.81 g/mol [11[3]
White to pale yellow or cream
Appearance _ [4][5]
to pale brown solid/powder
Melting Point 211-215°C [3]

Boiling Point (Predicted)

389.2+42.0°C

[3]

Density (Predicted) 3.095 £ 0.06 g/cm3 [3]
pKa (Predicted) 1.22+£0.10 [3]
Sensitivity Light Sensitive [3]

Experimental Protocols

Detailed experimental protocols are crucial for the synthesis, purification, and analysis of 3-

Hydroxy-2,4,6-triiodobenzoic acid in a research setting. The following sections provide

proposed methodologies based on established chemical principles and analytical techniques

for related compounds.

Proposed Synthesis of 3-Hydroxy-2,4,6-triiodobenzoic

Acid

A specific, peer-reviewed synthesis protocol for 3-Hydroxy-2,4,6-triiodobenzoic acid is not

readily available in the searched literature. However, a plausible synthetic route can be

proposed based on the known chemistry of electrophilic aromatic substitution on benzoic acid
derivatives. The following protocol is adapted from methods used for the synthesis of similar
iodinated aromatic compounds.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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